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Compound of Interest

Compound Name: Tri(Amino-PEG4-amide)-amine

Cat. No.: B8027525 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the proper disposal of Tri(Amino-PEG4-amide)-amine, a

common PEG-based PROTAC linker.

Tri(Amino-PEG4-amide)-amine and its TFA salt are soluble in water, DMSO, DCM, and DMF.

While polyethylene glycol (PEG) itself is known to be biodegradable, the overall disposal

procedure for Tri(Amino-PEG4-amide)-amine should be handled with the care required for all

laboratory chemicals, assuming it to be hazardous waste until confirmed otherwise by

institutional safety protocols.

Step-by-Step Disposal Protocol
This procedure outlines the recommended steps for the safe disposal of Tri(Amino-PEG4-
amide)-amine and associated contaminated materials.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including safety goggles, gloves, and a lab coat. Work should

be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation

exposure.

Waste Segregation and Collection:
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Solid Waste: Collect all solid waste contaminated with Tri(Amino-PEG4-amide)-amine,

such as pipette tips, weighing paper, and absorbent pads, in a designated and clearly

labeled hazardous waste container.

Liquid Waste: Transfer any unused solutions of Tri(Amino-PEG4-amide)-amine into a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with

other chemical waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Empty Containers: "Empty" containers that held Tri(Amino-PEG4-amide)-amine should

be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as

hazardous liquid waste.

Container Labeling: All waste containers must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "Tri(Amino-PEG4-amide)-amine" (or "Tri(Amino-PEG4-amide)-
amine TFA salt" if applicable)

The primary hazards associated with the compound (e.g., "Irritant," "Handle with Care").

The date the waste was first added to the container.

Temporary Storage: Store the sealed hazardous waste containers in a designated, secure,

and well-ventilated satellite accumulation area. This area should be away from incompatible

materials.

Arranging for Final Disposal: Contact your institution's EHS department or a licensed

chemical waste disposal contractor to schedule a pickup for the hazardous waste. Provide

them with the complete chemical name and the quantity of the waste. Never dispose of

Tri(Amino-PEG4-amide)-amine down the drain or in the regular trash.[1]

Quantitative Disposal Data
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Specific quantitative limits for the disposal of Tri(Amino-PEG4-amide)-amine are not readily

available in the provided search results. Disposal regulations are typically determined by local,

state, and federal guidelines. The following table is a template illustrating how such data would

be presented. Always consult your institution's EHS department for specific concentration

limits.

Parameter Guideline Value Regulatory Body

Concentration in Effluent Not Established EPA / Local

Reportable Quantity (RQ) Not Established DOT / EPA

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tri(Amino-PEG4-amide)-amine.
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Start: Handling Waste

Waste Assessment

Solid Waste Path Liquid Waste Path

Final Disposal

Identify Waste Containing
Tri(Amino-PEG4-amide)-amine

Is the waste solid or liquid?

Collect in a labeled
hazardous solid waste container.

Solid

Collect in a labeled
hazardous liquid waste container.

Liquid

Store in designated
satellite accumulation area.

Contact EHS for pickup
by a licensed contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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